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Compound of Interest

Compound Name: 3-Aminoisobutyric acid

Cat. No.: B555996 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
3-Aminoisobutyric acid (BAIBA), a small molecule myokine, is a catabolite of thymine and

valine metabolism.[1][2] Its production in skeletal muscle is elevated during exercise, and it has

garnered significant interest for its role in metabolic regulation.[3] BAIBA has been shown to

induce the "browning" of white adipose tissue, enhance fatty acid oxidation, and improve

glucose homeostasis, making it a molecule of interest in the study and development of

therapeutics for metabolic disorders.[1][2] This document provides detailed protocols for the

preparation, storage, and application of BAIBA stock solutions for in vitro and in vivo research.

Data Presentation: Physicochemical Properties and
Solubility
A summary of the key physicochemical and solubility data for 3-Aminoisobutyric acid is

presented in the table below. It is crucial to note that solubility can be influenced by factors

such as the specific isomer (L-BAIBA or D-BAIBA), temperature, and the presence of other

solutes.
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Property Data

Molecular Formula C₄H₉NO₂

Molecular Weight 103.12 g/mol

Appearance White to off-white solid.[1]

Solubility in Water
100 mg/mL (969.74 mM); may require

sonication for complete dissolution.[1]

Solubility in PBS
100 mg/mL (969.74 mM); may require

sonication for complete dissolution.[4]

Solubility in DMSO

1 mg/mL (9.70 mM); may require sonication.[1]

Some sources report insolubility of the free acid

in DMSO, so using freshly opened, anhydrous

DMSO is recommended.[5] The sodium salt of

BAIBA has better solubility in DMSO (10 mM).[6]

Storage (Solid)
Stable for at least 2 years when stored at -20°C.

[1]

Storage (Solutions)

Store at -20°C in the dark.[1] For long-term

storage, aliquoting and storing at -80°C for up to

6 months is recommended to avoid repeated

freeze-thaw cycles.[1]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration
Aqueous Stock Solution (e.g., 100 mM)
This protocol is suitable for preparing a concentrated stock solution of BAIBA in an aqueous

buffer, such as sterile water or Phosphate-Buffered Saline (PBS), which can be further diluted

for cell culture or in vivo studies.

Materials:

3-Aminoisobutyric acid (powder)
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Sterile, nuclease-free water or 1X PBS

Sterile conical tubes (15 mL or 50 mL)

Calibrated analytical balance

Spatula

Vortex mixer

Water bath sonicator

Sterile syringe filters (0.22 µm)

Sterile microcentrifuge tubes for aliquoting

Procedure:

Weighing the Compound: In a sterile conical tube, accurately weigh the desired amount of 3-
Aminoisobutyric acid powder. For example, to prepare 10 mL of a 100 mM stock solution,

weigh out 103.12 mg of BAIBA.

Initial Dissolution: Add a portion of the sterile water or PBS to the tube (e.g., 8 mL).

Vortexing: Cap the tube tightly and vortex vigorously for 1-2 minutes to facilitate dissolution.

Sonication (if necessary): If the compound does not fully dissolve, place the tube in a water

bath sonicator. Sonicate in short bursts (1-2 minutes) until the solution is clear.[1][4] Avoid

overheating the solution.

Final Volume Adjustment: Once the BAIBA is completely dissolved, add sterile water or PBS

to reach the final desired volume (e.g., 10 mL).

Sterilization: Sterilize the stock solution by passing it through a 0.22 µm sterile syringe filter

into a new sterile conical tube.

Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use volumes in

sterile microcentrifuge tubes. Store the aliquots at -20°C for short-term use (up to 1 month)
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or at -80°C for long-term storage (up to 6 months).[1]

Protocol 2: Preparation of a DMSO Stock Solution
This protocol is for preparing a stock solution of BAIBA in Dimethyl Sulfoxide (DMSO). Due to

the lower solubility of the free acid in DMSO, this is typically for lower concentration stocks.

Using the sodium salt of BAIBA can improve solubility in DMSO.

Materials:

3-Aminoisobutyric acid (powder) or its sodium salt

Anhydrous, sterile DMSO

Sterile, amber or foil-wrapped conical tubes

Calibrated analytical balance

Spatula

Vortex mixer

Water bath sonicator (optional)

Sterile, amber or foil-wrapped microcentrifuge tubes for aliquoting

Procedure:

Weighing the Compound: In a sterile, amber or foil-wrapped conical tube, weigh the desired

amount of BAIBA. For example, to prepare 10 mL of a 10 mM stock solution of the sodium

salt (MW: 125.1 g/mol ), weigh out 12.51 mg.

Adding Solvent: Add the required volume of anhydrous, sterile DMSO (e.g., 10 mL).

Dissolution: Cap the tube tightly and vortex until the compound is fully dissolved. If needed,

gentle warming or brief sonication can be applied.

Aliquoting and Storage: Aliquot the stock solution into sterile, amber or foil-wrapped

microcentrifuge tubes. Store at -20°C in the dark.[1]
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Visualizations
Experimental Workflow for BAIBA Stock Solution
Preparation
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Experimental Workflow for BAIBA Stock Solution Preparation
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Caption: Workflow for preparing and using BAIBA stock solutions.
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Signaling Pathway of 3-Aminoisobutyric Acid (BAIBA)

Simplified Signaling Pathway of BAIBA
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Caption: Simplified BAIBA signaling cascade.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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